Cas no 1974-89-6 (6-Bromo-2-methylhex-1-ene)

6-Bromo-2-methylhex-1-ene (CAS: 51648-20-3) is a halogenated alkene with a molecular formula of C7H13Br. This compound features a bromine substituent at the 6-position and a methyl group at the 2-position of a hex-1-ene backbone, making it a versatile intermediate in organic synthesis. Its reactive alkene and bromine functionalities allow for selective transformations, such as cross-coupling reactions, nucleophilic substitutions, or further functionalization. The compound is particularly useful in pharmaceutical and agrochemical research for constructing complex molecular frameworks. It is typically handled under inert conditions due to its sensitivity to moisture and air. Storage recommendations include refrigeration in a tightly sealed container to maintain stability.
6-Bromo-2-methylhex-1-ene structure
6-Bromo-2-methylhex-1-ene structure
Product Name:6-Bromo-2-methylhex-1-ene
CAS No:1974-89-6
MF:C7H13Br
MW:177.082121610641
CID:2856440
PubChem ID:12480856
Update Time:2025-05-27

6-Bromo-2-methylhex-1-ene Chemical and Physical Properties

Names and Identifiers

    • AKOS017516291
    • AHUKNASLOVJVKX-UHFFFAOYSA-N
    • SCHEMBL6580621
    • EN300-4251783
    • 6-BROMO-2-METHYLHEX-1-ENE
    • 1974-89-6
    • 38334-97-3
    • 6-Bromo-2-methylhex-1-ene
    • MDL: MFCD11846900
    • Inchi: 1S/C7H13Br/c1-7(2)5-3-4-6-8/h1,3-6H2,2H3
    • InChI Key: AHUKNASLOVJVKX-UHFFFAOYSA-N
    • SMILES: BrCCCCC(=C)C

Computed Properties

  • Exact Mass: 176.02006Da
  • Monoisotopic Mass: 176.02006Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 66.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

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Additional information on 6-Bromo-2-methylhex-1-ene

Comprehensive Overview of 6-Bromo-2-methylhex-1-ene (CAS No. 1974-89-6): Properties, Applications, and Industry Insights

6-Bromo-2-methylhex-1-ene (CAS No. 1974-89-6) is a halogenated organic compound with a molecular formula of C7H13Br. This bromoalkene derivative is characterized by its unique structure, featuring a bromine atom at the 6-position and a methyl group at the 2-position of a hexene backbone. Its molecular weight is approximately 177.08 g/mol, and it typically appears as a colorless to pale yellow liquid under standard conditions. The compound's boiling point and density are key physical properties often referenced in technical datasheets, making it a subject of interest in synthetic chemistry and material science.

In recent years, 6-Bromo-2-methylhex-1-ene has gained attention due to its role as a versatile building block in organic synthesis. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in pharmaceutical and agrochemical manufacturing. The compound's alkene functionality and bromo substituent make it a valuable intermediate for constructing complex molecules, aligning with the growing demand for fine chemicals and specialty materials. This trend is reflected in search engine queries, where terms like "6-Bromo-2-methylhex-1-ene uses" and "CAS 1974-89-6 synthesis" are increasingly popular.

The compound's stability and solubility profile (solubility in organic solvents) further enhance its utility in industrial applications. For instance, it is often employed in the development of flavor and fragrance compounds, where subtle structural modifications can yield significant olfactory differences. Additionally, its potential in polymer chemistry—particularly in modifying polyolefin properties—has sparked discussions in academic forums and patent literature. Users searching for "6-Bromo-2-methylhex-1-ene safety data" or "handling precautions" demonstrate a heightened focus on operational best practices, reflecting broader industry priorities.

From an environmental perspective, 6-Bromo-2-methylhex-1-ene is often evaluated for its biodegradability and eco-toxicity, topics that resonate with sustainability-driven research. Laboratories and manufacturers are increasingly adopting green chemistry principles to minimize waste and energy consumption during its synthesis. This aligns with global search trends, where queries like "sustainable bromoalkene production" highlight the intersection of chemistry and environmental stewardship.

In conclusion, 6-Bromo-2-methylhex-1-ene (CAS No. 1974-89-6) exemplifies the dynamic interplay between structural specificity and functional versatility in modern chemistry. Its applications span pharmaceutical intermediates, material science, and beyond, while its study continues to evolve alongside advancements in catalytic processes and molecular design. As interest in tailored organic compounds grows, this compound remains a focal point for innovation and industrial optimization.

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